Cas no 2367619-87-0 (2,6-Piperidinedione, 3-[4-(4-methoxy-3-thienyl)-1H-1,2,3-triazol-1-yl]-)

• Product Name: 2,6-Piperidinedione, 3-[4-(4-methoxy-3-thienyl)-1H-1,2,3-triazol-1-yl]-
• CAS No: 2367619-87-0
• MF: C₁₂H₁₂N₄O₃S
• MW: 292.32
• CID: 5078392
• PubChem ID: 151861511
• Update Time: 2026-03-01

2,6-Piperidinedione, 3-[4-(4-methoxy-3-thienyl)-1H-1,2,3-triazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinedione, 3-[4-(4-methoxy-3-thienyl)-1H-1,2,3-triazol-1-yl]-
• FPFT-2216
• DA-73543
• 3-[4-(4-methoxythiophen-3-yl)-1H-1,2,3-triazol-1-yl]piperidine-2,6-dione
• 3-(4-(4-Methoxythiophen-3-yl)-1H-1,2,3-triazol-1-yl)piperidine-2,6-dione
• EN300-43393878
• MS-24177
• GLXC-25096
• SCHEMBL22711398
• CS-0371235
• EX-A6056
• HY-145319
• AT39037
• CHEMBL5089479
• 2367619-87-0

• Inchi： 1S/C12H12N4O3S/c1-19-10-6-20-5-7(10)8-4-16(15-14-8)9-2-3-11(17)13-12(9)18/h4-6,9H,2-3H2,1H3,(H,13,17,18)
• InChI Key： SKUSCUALKIOIST-UHFFFAOYSA-N
• SMILES： N1C(=O)CCC(N2C=C(C3C(OC)=CSC=3)N=N2)C1=O

Computed Properties

• Exact Mass: 292.06301143g/mol
• Monoisotopic Mass: 292.06301143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 114Ų

Additional information on 2,6-Piperidinedione, 3-[4-(4-methoxy-3-thienyl)-1H-1,2,3-triazol-1-yl]-

2,6-Piperidinedione, 3-[4-(4-methoxy-3-thienyl)-1H-1,2,3-triazol-1-yl]: A Comprehensive Overview

The compound 2,6-piperidinedione, specifically the derivative 3-[4-(4-methoxy-3-thienyl)-1H-1,2,3-triazol-1-yl], is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is identified by the CAS number NO2367619-87-0, which serves as a unique identifier in chemical databases. The structure of this molecule combines a piperidinedione backbone with a triazole ring substituted with a methoxythiophene group, making it a versatile platform for further chemical modifications and applications.

The synthesis of 2,6-piperidinedione derivatives has been extensively studied due to their unique electronic properties and structural flexibility. Recent research has focused on optimizing the synthesis routes to improve yield and purity. For instance, a study published in 2023 highlighted the use of microwave-assisted synthesis to expedite the formation of the triazole ring while maintaining high stereochemical control. This advancement not only enhances the efficiency of production but also opens new avenues for exploring the compound's applications in drug delivery systems and advanced materials.

One of the most promising applications of 2,6-piperidinedione derivatives lies in their potential as building blocks for bioactive molecules. The presence of the triazole ring introduces unique hydrogen bonding capabilities and π-interactions, which are crucial for molecular recognition and binding affinity. A 2023 study demonstrated that this compound exhibits significant activity in inhibiting certain enzymes related to neurodegenerative diseases, suggesting its potential as a lead compound in drug discovery.

In addition to its biological applications, 2,6-piperidinedione has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it an attractive candidate for designing new types of catalysts and sensors. Recent research has explored its use in constructing metal-organic frameworks (MOFs) with enhanced porosity and selectivity. These MOFs have potential applications in gas storage and separation technologies.

The structural versatility of 2,6-piperidinedione also makes it an ideal candidate for click chemistry reactions. The triazole moiety is particularly amenable to further functionalization through copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This property has been exploited in developing new materials for organic electronics and optoelectronic devices.

In conclusion, the compound 2,6-piperidinedione, specifically the derivative with the CAS number NO2367619-87-0, represents a significant advancement in modern chemistry. Its unique structure and versatile properties make it a valuable tool in drug discovery, materials science, and organic electronics. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.